Cas no 477873-10-2 (N-(4-chlorophenyl)-3,5-bis(dimethylamino)-1H-1,2,4-triazole-1-carboxamide)

• Product Name: N-(4-chlorophenyl)-3,5-bis(dimethylamino)-1H-1,2,4-triazole-1-carboxamide
• CAS No: 477873-10-2
• MF: C₁₃H₁₇ClN₆O
• MW: 308.76668047905
• CID: 6785919
• PubChem ID: 3721737
• Update Time: 2025-10-21

N-(4-chlorophenyl)-3,5-bis(dimethylamino)-1H-1,2,4-triazole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2J-043
• N-(4-chlorophenyl)-3,5-bis(dimethylamino)-1H-1,2,4-triazole-1-carboxamide
• AKOS005085123
• N-(4-chlorophenyl)-3,5-bis(dimethylamino)-1,2,4-triazole-1-carboxamide
• 477873-10-2
• Oprea1_225696

• Inchi： 1S/C13H17ClN6O/c1-18(2)11-16-12(19(3)4)20(17-11)13(21)15-10-7-5-9(14)6-8-10/h5-8H,1-4H3,(H,15,21)
• InChI Key： PPYGUYBTBRSWPT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(N1C(=NC(=N1)N(C)C)N(C)C)=O

Computed Properties

• Exact Mass: 308.1152369g/mol
• Monoisotopic Mass: 308.1152369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.3Ų

Additional information on N-(4-chlorophenyl)-3,5-bis(dimethylamino)-1H-1,2,4-triazole-1-carboxamide

Research Update on N-(4-chlorophenyl)-3,5-bis(dimethylamino)-1H-1,2,4-triazole-1-carboxamide (CAS: 477873-10-2)

N-(4-chlorophenyl)-3,5-bis(dimethylamino)-1H-1,2,4-triazole-1-carboxamide (CAS: 477873-10-2) is a triazole derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and recent advancements in its application.

Recent studies have highlighted the role of N-(4-chlorophenyl)-3,5-bis(dimethylamino)-1H-1,2,4-triazole-1-carboxamide as a modulator of key biological pathways. In particular, its interaction with specific enzyme targets, such as kinases and proteases, has been investigated. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a subset of protein kinases involved in inflammatory and oncogenic signaling. The study employed a combination of in vitro assays and molecular docking simulations to elucidate the binding mode of the compound, revealing a high affinity for the ATP-binding site of the target kinases.

In addition to its kinase inhibitory properties, N-(4-chlorophenyl)-3,5-bis(dimethylamino)-1H-1,2,4-triazole-1-carboxamide has shown promise in the context of antimicrobial research. A recent publication in Bioorganic & Medicinal Chemistry Letters reported its efficacy against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and biochemical assays. These findings suggest potential applications in addressing the growing challenge of antibiotic resistance.

The synthesis and optimization of N-(4-chlorophenyl)-3,5-bis(dimethylamino)-1H-1,2,4-triazole-1-carboxamide have also been a focus of recent research. A 2024 study in Organic & Biomolecular Chemistry detailed a novel, scalable synthetic route that improves yield and purity while reducing the use of hazardous reagents. This advancement is critical for enabling further preclinical and clinical development of the compound. The study also explored structure-activity relationships (SAR) by synthesizing analogs with modified substituents, providing insights into the chemical features essential for biological activity.

Despite these promising findings, challenges remain in the development of N-(4-chlorophenyl)-3,5-bis(dimethylamino)-1H-1,2,4-triazole-1-carboxamide as a therapeutic agent. Pharmacokinetic studies have indicated moderate bioavailability and metabolic stability, prompting ongoing efforts to optimize its drug-like properties. Recent work published in Drug Metabolism and Disposition has investigated prodrug strategies and formulation approaches to enhance its systemic exposure and target engagement. These studies underscore the importance of balancing potency with pharmacokinetic considerations in the drug development pipeline.

In conclusion, N-(4-chlorophenyl)-3,5-bis(dimethylamino)-1H-1,2,4-triazole-1-carboxamide represents a versatile scaffold with demonstrated activity across multiple therapeutic areas. Its dual role as a kinase inhibitor and antimicrobial agent highlights its potential for polypharmacology approaches. Continued research into its mechanism of action, structural optimization, and translational potential will be essential to fully realize its therapeutic value. The compound's progress exemplifies the interdisciplinary nature of modern drug discovery, where chemical biology, medicinal chemistry, and pharmacology converge to address unmet medical needs.